4-(3-(4-chlorophenyl)ureido)-N,N-dimethylbenzenesulfonamide

• IUPAC Name: 1-(4-chlorophenyl)-3-[4-(dimethylsulfamoyl)phenyl]urea
• InChI: InChI=1S/C15H16ClN3O3S/c1-19(2)23(21,22)14-9-7-13(8-10-14)18-15(20)17-12-5-3-11(16)4-6-12/h3-10H,1-2H3,(H2,17,18,20)
• InChI Key: OPIBSWJEHSMMBD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C15H16ClN3O3S
• Molecular Weight: 353.8 g/mol

Description

4-(3-(4-chlorophenyl)ureido)-N,N-dimethylbenzenesulfonamide, also known as CDU, is a chemical compound that has been extensively studied for its potential therapeutic applications. CDU belongs to the class of sulfonamide-based compounds and has shown promising results in the treatment of several diseases.

Mechanism of Action

4-(3-(4-chlorophenyl)ureido)-N,N-dimethylbenzenesulfonamide exerts its therapeutic effects by inhibiting the activity of carbonic anhydrase IX (CAIX). CAIX is a transmembrane protein that is overexpressed in several types of cancer cells and plays a crucial role in tumor growth and survival. 4-(3-(4-chlorophenyl)ureido)-N,N-dimethylbenzenesulfonamide binds to the active site of CAIX and inhibits its activity, leading to a decrease in tumor growth and angiogenesis. 4-(3-(4-chlorophenyl)ureido)-N,N-dimethylbenzenesulfonamide also inhibits the activity of other carbonic anhydrase isoforms, which may contribute to its anti-inflammatory and immunomodulatory effects.
Biochemical and Physiological Effects
4-(3-(4-chlorophenyl)ureido)-N,N-dimethylbenzenesulfonamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of CAIX in cancer cells, leading to a decrease in tumor growth and angiogenesis. 4-(3-(4-chlorophenyl)ureido)-N,N-dimethylbenzenesulfonamide has also been found to inhibit the production of pro-inflammatory cytokines, leading to a reduction in inflammation. 4-(3-(4-chlorophenyl)ureido)-N,N-dimethylbenzenesulfonamide has been shown to have immunomodulatory effects, which may contribute to its efficacy in autoimmune diseases.

Advantages and Limitations for Lab Experiments

4-(3-(4-chlorophenyl)ureido)-N,N-dimethylbenzenesulfonamide has several advantages for lab experiments. It has a well-defined mechanism of action and has been extensively studied in vitro and in vivo. 4-(3-(4-chlorophenyl)ureido)-N,N-dimethylbenzenesulfonamide is stable and can be easily synthesized in large quantities. However, 4-(3-(4-chlorophenyl)ureido)-N,N-dimethylbenzenesulfonamide has some limitations for lab experiments. It has low solubility in aqueous solutions, which may limit its bioavailability. 4-(3-(4-chlorophenyl)ureido)-N,N-dimethylbenzenesulfonamide also has a relatively short half-life, which may require frequent dosing in animal models.

Future Directions

For 4-(3-(4-chlorophenyl)ureido)-N,N-dimethylbenzenesulfonamide research include optimizing its pharmacokinetic properties, developing novel formulations to improve its bioavailability, and conducting clinical trials to evaluate its safety and efficacy in humans. 4-(3-(4-chlorophenyl)ureido)-N,N-dimethylbenzenesulfonamide may also be used as a tool compound to study the role of CAIX in cancer and other diseases.

Synthesis Methods

The synthesis of 4-(3-(4-chlorophenyl)ureido)-N,N-dimethylbenzenesulfonamide involves the reaction of 4-chloroaniline with N,N-dimethylbenzenesulfonamide in the presence of a coupling reagent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then treated with urea to yield the final product, 4-(3-(4-chlorophenyl)ureido)-N,N-dimethylbenzenesulfonamide. This synthesis method has been optimized to improve the yield and purity of 4-(3-(4-chlorophenyl)ureido)-N,N-dimethylbenzenesulfonamide.

Scientific Research Applications

4-(3-(4-chlorophenyl)ureido)-N,N-dimethylbenzenesulfonamide has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of cancer, inflammation, and autoimmune diseases. 4-(3-(4-chlorophenyl)ureido)-N,N-dimethylbenzenesulfonamide has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. 4-(3-(4-chlorophenyl)ureido)-N,N-dimethylbenzenesulfonamide has been found to be effective in animal models of autoimmune diseases such as multiple sclerosis and rheumatoid arthritis.